Cas no 88773-69-7 (2,2-dichloro-1-(1-methyl-1H-pyrrol-2-yl)-Ethanone)

2,2-dichloro-1-(1-methyl-1H-pyrrol-2-yl)-Ethanone structure
88773-69-7 structure
Product Name:2,2-dichloro-1-(1-methyl-1H-pyrrol-2-yl)-Ethanone
CAS No:88773-69-7
MF:C7H7Cl2NO
MW:192.042579889297
CID:710102
PubChem ID:13217321
Update Time:2025-04-19

2,2-dichloro-1-(1-methyl-1H-pyrrol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 2,2-dichloro-1-(1-methyl-1H-pyrrol-2-yl)-Ethanone
    • 2,2-dichloro-1-(1-methylpyrrol-2-yl)ethanone
    • Ethanone, 2,2-dichloro-1-(1-methyl-1H-pyrrol-2-yl)- (9CI)
    • Ethanone,2,2-dichloro-1-(1-methyl-1H-pyrrol-2-yl)-
    • 2,2-Dichloro-1-(1-methyl-1H-pyrrol-2-yl)ethanone
    • 88773-69-7
    • DTXSID30529037
    • 2,2-Dichloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-one
    • Inchi: 1S/C7H7Cl2NO/c1-10-4-2-3-5(10)6(11)7(8)9/h2-4,7H,1H3
    • InChI Key: VLLDTNHDBABYFK-UHFFFAOYSA-N
    • SMILES: ClC(C(C1=CC=CN1C)=O)Cl

Computed Properties

  • Exact Mass: 190.9904692g/mol
  • Monoisotopic Mass: 190.9904692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 22Ų
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